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Compound of Interest

Compound Name: 28-Homobrassinolide

Cat. No.: B109705

For Researchers, Scientists, and Drug Development Professionals

Introduction

28-Homobrassinolide (28-HBL) is a synthetic brassinosteroid, a class of plant steroid
hormones that play a crucial role in a wide array of physiological processes, including cell
elongation, division, and differentiation. It is widely utilized in laboratory settings to study plant
growth and development, as well as to investigate its potential in enhancing crop yield and
stress tolerance. Proper preparation of stock solutions is critical for obtaining accurate and
reproducible experimental results. These application notes provide detailed protocols for the
preparation, storage, and use of 28-homobrassinolide stock solutions in laboratory
experiments.

Data Presentation
Solubility and Storage of 28-Homobrassinolide
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Property Data Reference
Molecular Weight 494.7 g/mol [1]
DMSO: 5 mg/mLEthanol:
Solubility Slightly solubleWater: 5 [2]
mg/LDMF: 1 mg/mL
) Room temperature or -20°C for
Storage of Solid Form [1][2]

long-term (= 4 years).

Stock Solution Storage

-80°C: Up to 6 months-20°C:
Up to 1 monthAqueous
solutions should be used

within one day.

[3]

Appearance

White powder

[4]

Typical Working Concentrations

Typical Working

Application Organism/System Concentration Reference
Range

Root Growth Assays Arabidopsis thaliana 0.001 nM - 100 nM [5][6]

Seed Priming Brassica rapa 1uM, 5 puM, 10 uM [7]

Seedling Growth

10-° M, 10~8 M, 10-°

Brassica juncea

M

[8]

Heavy Metal Stress
Studies

101 M, 107° M, 10~

Raphanus sativus

M

[9]

Experimental Protocols
Protocol 1: Preparation of a 1 mM 28-Homobrassinolide
Stock Solution in DMSO

Materials:
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28-Homobrassinolide (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Procedure:

Weighing: Accurately weigh out 4.95 mg of 28-homobrassinolide using an analytical
balance.

o Dissolving: Transfer the weighed 28-homobrassinolide to a sterile microcentrifuge tube or
amber glass vial.

e Solvent Addition: Add 10 mL of anhydrous DMSO to the tube.

e Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming
in a 37°C water bath can aid dissolution.[3]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

[3]

Protocol 2: Preparation of a 2 mM 28-Homobrassinolide
Stock Solution in Ethanol

Materials:
e 28-Homobrassinolide (solid)
o Ethanol (pure/absolute), anhydrous

e Microcentrifuge tubes or amber glass vials
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e Analytical balance

e \ortex mixer

» Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh out 9.9 mg of 28-homobrassinolide.

Dissolving: Transfer the solid to a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add 10 mL of pure, anhydrous ethanol.

Mixing: Vortex the solution vigorously. If the solid does not dissolve completely, sonicate the
tube in an ultrasonic bath for a few minutes.

Storage: Store the stock solution in tightly sealed amber vials at -20°C.

Protocol 3: Preparation of Working Solutions

Materials:

e 28-Homobrassinolide stock solution (e.g., 1 mM in DMSO)

o Appropriate solvent for dilution (e.g., sterile distilled water, culture medium)
 Sterile microcentrifuge tubes

Procedure:

o Calculation: Determine the required volume of the stock solution needed to achieve the
desired final concentration in your experimental volume. For example, to make 10 mLofa 1
UM working solution from a 1 mM stock, you would need 10 pL of the stock solution.

o ViCi1 =V2C2

o (Volume of stock) x (1 mM) = (10 mL) x (1 pM)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b109705?utm_src=pdf-body
https://www.benchchem.com/product/b109705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

o Volume of stock = (10,000 pL x 1 puM) / 1000 pM = 10 pL

 Dilution: Add the calculated volume of the stock solution to the appropriate volume of the
diluent (e.g., 9.99 mL of sterile water).

o Mixing: Mix the working solution thoroughly by gentle inversion or vortexing.

e Usage: Use aqueous working solutions immediately or within the same day for best results,
as the stability of brassinosteroids in aqueous solutions can be limited.[10]

Mandatory Visualization
Brassinosteroid Signhaling Pathway
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Caption: Brassinosteroid signaling cascade.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing 28-HBL stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Homobrassinolide Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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